Cas no 33281-91-3 (Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-)

• Product Name: Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-
• CAS No: 33281-91-3
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 307471
• PubChem ID: 6951712
• Update Time: 2025-04-19

Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-
• (2R,5R)-5-methyl-2-(1-methyl-1-sulfanylethyl)cyclohexanone
• trans-2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one

• Inchi： 1S/C10H18OS/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-8,12H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： RVOKNSFEAOYULQ-HTQZYQBOSA-N
• SMILES： SC(C)(C)[C@H]1C(C[C@H](C)CC1)=O

Computed Properties

• Exact Mass: 186.10794
• Monoisotopic Mass: 186.107836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1
• XLogP3: 2.3

Experimental Properties

• Density: 0.997
• Boiling Point: 273.1°Cat760mmHg
• Flash Point: 108.3°C
• Refractive Index: 1.489
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids